Cas no 6722-13-0 (8H-Benzo[e]pyrido[3,4-b]indol-8-one, 7,9,10,11-tetrahydro-)

8H-Benzo[e]pyrido[3,4-b]indol-8-one, 7,9,10,11-tetrahydro- structure
6722-13-0 structure
Product name:8H-Benzo[e]pyrido[3,4-b]indol-8-one, 7,9,10,11-tetrahydro-
CAS No:6722-13-0
MF:C15H12N2O
MW:236.268583297729
CID:2722546

8H-Benzo[e]pyrido[3,4-b]indol-8-one, 7,9,10,11-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 8H-Benzo[e]pyrido[3,4-b]indol-8-one, 7,9,10,11-tetrahydro-
    • Inchi: 1S/C15H12N2O/c18-15-14-11(7-8-16-15)13-10-4-2-1-3-9(10)5-6-12(13)17-14/h1-6,17H,7-8H2,(H,16,18)
    • InChI Key: RMAMVIKJBZULHW-UHFFFAOYSA-N
    • SMILES: N1C2=C(C3=CC=CC=C3C=C2)C2CCNC(=O)C1=2

Experimental Properties

  • Density: 1.347±0.06 g/cm3(Predicted)
  • Melting Point: 207 °C
  • Boiling Point: 609.7±44.0 °C(Predicted)
  • pka: 15.48±0.20(Predicted)

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